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Abstract

Aluminum formate, with the CAS number 7360-53-4, is the aluminum salt of formic acid,
possessing the chemical formula AI(HCOO)s. This white, crystalline powder has garnered
significant interest across various scientific and industrial domains due to its versatile
properties. This technical guide provides an in-depth overview of aluminum formate,
encompassing its chemical and physical characteristics, detailed synthesis protocols, and
diverse applications. A particular focus is placed on its relevance to materials science and its
established use in topical formulations pertinent to drug development professionals. This
document summarizes key quantitative data in tabular form and includes detailed experimental
methodologies and visual diagrams to elucidate complex processes and relationships.

Chemical and Physical Properties

Aluminum formate is a white, crystalline powder that is soluble in hot water and slightly
soluble in cold water.[1][2] It is generally considered insoluble in water.[3] The as-synthesized
form often contains guest molecules, such as carbon dioxide, water, and formic acid, which can
be removed through an activation step, typically heating, to yield pure AI(HCOO)s.[3]

Table 1: Physical and Chemical Properties of Aluminum Formate
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Property Value Reference(s)
CAS Number 7360-53-4 [4]

Molecular Formula C3H3AIOs [4]

Molecular Weight 162.03 g/mol [41[5]
Appearance White, crystalline powder [1112]

. Soluble in hot water, slightly
Solubility _ [1][2]
soluble in cold water

Water Solubility 86.1 g/L at 20°C [6]

Synthesis of Aluminum Formate

High-yield synthesis of aluminum formate can be achieved through several methods, most
notably through reflux and hydrothermal processes.

Synthesis Methodologies

Table 2: Summary of Aluminum Formate Synthesis Methods

Aluminu Formic Temperat ) ) Referenc
Method . Time Yield
m Source Acid ure e(s)
Aluminum
Reflux ] Excess 100°C 48 hours 95% [7]
Hydroxide

Hydrother Aluminum
) Excess 130°C 3 days 83% [7]
mal Hydroxide

Detailed Experimental Protocols

2.2.1. Reflux Synthesis
This method provides a high yield of aluminum formate.

o Materials:
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o Aluminum hydroxide (1.2 g, 0.015 mol)
o Formic acid (100 ml)

o Ethanol (for washing)

e Procedure:

o In a 250-ml three-neck round-bottom flask, combine the aluminum hydroxide and formic
acid.

o Heat the mixture to 100°C and maintain at reflux for 48 hours with continuous stirring.
o After the reaction is complete, allow the mixture to cool to room temperature.
o Separate the resulting white solid product from the excess formic acid via centrifugation.
o Wash the solid product thoroughly with a large volume of ethanol.
o Collect the final product by vacuum filtration and allow it to air-dry.[7]
2.2.2. Hydrothermal Synthesis of Single Crystals
This method is employed for producing single crystals of aluminum formate.
e Materials:
o Aluminum hydroxide (50 mg, 0.234 mmol)
o Formic acid (7 ml)
o Ethanol (for washing)
e Procedure:
o In a Teflon liner, add the aluminum hydroxide and formic acid.

o Stir the mixture at room temperature for 30 minutes to form a homogeneous suspension.
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Place the Teflon liner into a 23-ml Parr stainless steel autoclave.

[e]

o

Heat the autoclave to 130°C and maintain this temperature for 3 days.

Allow the autoclave to cool down slowly to room temperature.

[¢]

[¢]

Wash the resulting colorless cubic crystals with a copious amount of ethanol.

Collect the crystals by vacuum filtration and let them air-dry.[7]

[e]
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General Experimental Workflow for Aluminum Formate Synthesis
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Caption: General experimental workflow for the synthesis of aluminum formate.
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Characterization

The identity and purity of synthesized aluminum formate can be confirmed using various
analytical techniques.

+ X-ray Diffraction (XRD): To confirm the crystalline structure.

o Fourier-Transform Infrared Spectroscopy (FT-IR): To identify the characteristic vibrational

bands of the formate groups.

e Thermogravimetric Analysis (TGA): To determine thermal stability and the temperature at

which guest molecules are removed.[7]

Characterization Workflow for Aluminum Formate
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Caption: Workflow for the characterization of synthesized aluminum formate.

Applications
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Aluminum formate has a wide array of applications, ranging from industrial processes to
consumer products.

Water Treatment: It can be used as a coagulant for the removal of natural organic matter
from surface water.[8]

e CO:z Capture: As a metal-organic framework (MOF), aluminum formate shows high
selectivity for CO2 capture from dried flue gas streams.[9][10]

e Hydrogen Storage: It has demonstrated potential for hydrogen storage at non-cryogenic
temperatures and low pressures.[5]

 Industrial Uses: It is used in waterproofing, as a mordant, in tanning leather, and to improve
the wet strength of paper.[1][2]

Antiperspirants: Aluminum formate is utilized in antiperspirant formulations.[1][2][6]

Relevance for Drug Development Professionals

While not a therapeutic agent itself, aluminum formate's application as an antiperspirant is of
direct relevance to drug development professionals working on topical formulations.

Mechanism of Action in Antiperspirants

Aluminum-based compounds, including aluminum formate, are the active ingredients in many
antiperspirants. Their primary mechanism of action is the physical blockage of the sweat ducts.

» Reaction with Sweat: Upon application to the skin, aluminum salts dissolve in sweat.

o Formation of a Plug: The aluminum ions react with mucopolysaccharides within the sweat
duct, forming a gel-like plug.[3]

» Blockage of Sweat Flow: This plug physically obstructs the duct, preventing sweat from
reaching the skin's surface.[3][11]
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Mechanism of Action of Aluminum Formate in Antiperspirants
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Caption: The mechanism of sweat reduction by aluminum formate in antiperspirants.
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Safety and Toxicology

For any component in a topical formulation, a thorough understanding of its safety profile is
crucial.

Skin and Eye Irritation: Aluminum formate can cause skin and serious eye irritation.[12][13]
 Inhalation: Inhalation of dust may irritate the respiratory tract.[1][13]

» Carcinogenicity: There is no evidence to suggest that aluminum formate is carcinogenic.[7]
Concerns about a link between aluminum-containing antiperspirants and breast cancer have
not been substantiated by scientific evidence.[3]

e Personal Protective Equipment (PPE): When handling aluminum formate powder, it is
recommended to wear protective gloves, eye protection, and respiratory protection if
exposure limits are exceeded.[12][13]

Conclusion

Aluminum formate (CAS 7360-53-4) is a versatile compound with well-established synthesis
methods and a growing list of applications. For researchers and scientists in materials science,
its utility in CO2 capture and hydrogen storage presents exciting opportunities. For drug
development professionals, its role as an active ingredient in antiperspirant formulations,
coupled with a known safety profile, makes it a relevant substance in the field of topical product
development. The detailed protocols and structured data provided in this guide aim to facilitate
further research and application of this multifaceted compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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